Cas no 59157-06-1 (5,10-dioxo-5H,10H-diimidazo[1,5-a:1',5'-d]pyrazine-1,6-dicarbonyl dichloride)

• Product Name: 5,10-dioxo-5H,10H-diimidazo[1,5-a:1',5'-d]pyrazine-1,6-dicarbonyl dichloride
• CAS No: 59157-06-1
• MF: C₁₀H₂Cl₂N₄O₄
• MW: 313.053279399872
• CID: 1613614
• PubChem ID: 100970
• Update Time: 2025-04-21

5,10-dioxo-5H,10H-diimidazo[1,5-a:1',5'-d]pyrazine-1,6-dicarbonyl dichloride Chemical and Physical Properties

Names and Identifiers

• 5,10-dioxo-5H,10H-diimidazo[1,5-a:1',5'-d]pyrazine-1,6-dicarbonyl dichloride
• 5,10-Dioxo-5H,10H-diimidazo(1,5-a:1',5'-d)pyrazine-1,6-dicarbonyl dichloride
• 5,10-dioxodiimidazo[1,4-b:1',4'-e]pyrazine-1,6-dicarbonyl chloride
• DSXPZEAWGCENHU-UHFFFAOYSA-N
• DTXSID70974582
• EINECS 261-632-2
• 59157-06-1
• SCHEMBL2735396
• NS00056788

• Inchi： 1S/C10H2Cl2N4O4/c11-7(17)3-5-10(20)16-2-14-4(8(12)18)6(16)9(19)15(5)1-13-3/h1-2H
• InChI Key： DSXPZEAWGCENHU-UHFFFAOYSA-N
• SMILES： ClC(C1=C2C(N3C=NC(C(=O)Cl)=C3C(N2C=N1)=O)=O)=O

Computed Properties

• Exact Mass: 311.94546
• Monoisotopic Mass: 311.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 2.13
• Boiling Point: 729.7°C at 760 mmHg
• Flash Point: 395.1°C
• Refractive Index: 1.886
• PSA: 103.92